Cas no 4389-45-1 (2-Amino-3-methylbenzoic acid)
2-Amino-3-methylbenzoic acid is a substituted benzoic acid derivative featuring both an amino and a methyl functional group at the 2- and 3-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its distinct substitution pattern enables selective reactivity, making it valuable for constructing complex heterocycles or functionalized aromatic systems. The presence of the carboxyl group allows for further derivatization, while the amino group facilitates participation in condensation or coupling reactions. It is typically characterized by moderate solubility in polar organic solvents and requires careful handling due to potential sensitivity to light and air.
2-Amino-3-methylbenzoic acid structure
Product Name:2-Amino-3-methylbenzoic acid
CAS No:4389-45-1
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00007745
CID:44993
PubChem ID:24891068
Update Time:2025-10-13
2-Amino-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-methylbenzoic acid
- 3-Methylanthranilic acid
- 3-Methyl-2-Amino Benzoic Acid
- 2-Amino-3-Methybenzoic Acid
- 2-Amino-m-toluic Acid
- 2-Amino-3-Methyl-Benzoic Acid
- 2-amino-3-methylbenzoicacid
- Benzoic acid, 2-amino-3-methyl-
- 3-Methyl-2-aminobenzoic acid
- 2-amino-3-methyl benzoic acid
- m-Toluic acid, 2-amino-
- 2-Amino-3-methylbenzoate
- 8RGX6SQE9N
- 2-Azanyl-3-Methyl-Benzoic Acid
- WNAJXPYVTFYEST-UHFFFAOYSA-N
- 3-Methylanthranil acid
- 3-methylanthranilate
- PubChem4950
- Benzoic acid, 2-
- 3-Methylanthranilic acid,98%
- EN300-18897
- NSC 16049
- BCP24472
- 2-Amino-3-methylbenzoic acid, 99%
- 2-amino 3-methylbenzoic acid
- DTXSID30195978
- AC-5772
- AB00891
- 2-amino-3methylbenzoic acid
- SCHEMBL130355
- AKOS000121202
- UNII-8RGX6SQE9N
- CHEBI:80574
- 2-Amino-3-methylbenzoic acid;2-AMINO-3-METHYL-BENZOIC ACID
- 2-amino 3 methyl benzoic acid
- Q-103170
- Q27149618
- 3M0
- SY010470
- FT-0611061
- Z94600359
- MFCD00007745
- HY-W012581
- NS00031375
- NSC-16049
- A7019
- AM20061188
- EINECS 224-505-2
- 4389-45-1
- NSC16049
- 2-azaniumyl-3-methylbenzoate
- 2-amino-methylbenzoic acid
- AE-562/40317024
- CS-W013297
- PS-6290
- InChI=1/C8H9NO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,9H2,1H3,(H,10,11
- methyl 2-aminobenzoic acid
- 2-Amino-3-methylbenzoic Acid; 2-Amino-3-methylbenzoic Acid; 2-Amino-m-toluic Acid; 3-Methyl-2-aminobenzoic Acid; 3-Methylanthranilic Acid; NSC 16049
- STL194155
- A1569
- DB-020398
-
- MDL： MFCD00007745
- Inchi： 1S/C8H9NO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,9H2,1H3,(H,10,11)
- InChI Key： WNAJXPYVTFYEST-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(C)=C1N)=O
- BRN： 2359694
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.3
- Surface Charge: 0
- Tautomer Count: 4
Experimental Properties
- Color/Form: Powder
- Density: 1.2023 (rough estimate)
- Melting Point: 174-177 °C (lit.)
- Boiling Point: 315.1°C at 760 mmHg
- Flash Point: 144.4℃
- Refractive Index: 1.5810 (estimate)
- PSA: 63.32000
- LogP: 1.85660
- Solubility: Soluble in ethanol and ether, slightly soluble in water.
- Sensitiveness: Sensitive to air
2-Amino-3-methylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
-
Warning Statement：
P261-P305
P351
P338-P302
P352-P321-P405-P501A - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- Safety Term：S24/25
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
- Risk Phrases：R36/37/38
2-Amino-3-methylbenzoic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2-Amino-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1569-5g |
2-Amino-3-methylbenzoic acid |
4389-45-1 | 98.0%(T) | 5g |
￥90.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1569-25g |
2-Amino-3-methylbenzoic acid |
4389-45-1 | 98.0%(T) | 25g |
￥290.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A374A-25g |
2-Amino-3-methylbenzoic acid |
4389-45-1 | 98% | 25g |
59CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A374A-100g |
2-Amino-3-methylbenzoic acid |
4389-45-1 | 98% | 100g |
158CNY | 2021-05-07 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80981-5mg |
2-Amino-3-methylbenzoic acid |
4389-45-1 | 98.0% | 5mg |
¥120 | 2021-05-07 | |
| TRC | A612150-5g |
2-Amino-3-methylbenzoic Acid |
4389-45-1 | 5g |
$ 52.00 | 2023-09-08 | ||
| TRC | A612150-10g |
2-Amino-3-methylbenzoic Acid |
4389-45-1 | 10g |
$ 98.00 | 2023-09-08 | ||
| TRC | A612150-25g |
2-Amino-3-methylbenzoic Acid |
4389-45-1 | 25g |
$ 150.00 | 2023-09-08 | ||
| TRC | A612150-50g |
2-Amino-3-methylbenzoic Acid |
4389-45-1 | 50g |
$ 282.00 | 2023-04-19 | ||
| TRC | A612150-100g |
2-Amino-3-methylbenzoic Acid |
4389-45-1 | 100g |
$ 397.00 | 2023-04-19 |
2-Amino-3-methylbenzoic acid Suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
(CAS:4389-45-1)2-Amino-3-methylbenzoic acid
Order Number:AC036
Stock Status:in Stock
Quantity:25kg
Purity:99%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4389-45-1)3-Methylanthranilic acid
Order Number:sfd8515
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4389-45-1)3-甲基-2-氨基苯甲酸
Order Number:LE26638615;LE6564
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
(CAS:4389-45-1)3-Methylanthranilic acid
Order Number:JOX-084
Stock Status:in Stock
Quantity:25KG
Purity:98.5~99.0
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com
2-Amino-3-methylbenzoic acid Related Literature
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Ilsa T. Kirby,Ashley Person,Michael Cohen RSC Med. Chem. 2021 12 1950
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Philip C. Bulman Page,Christopher J. Bartlett,Yohan Chan,Steven M. Allin,Michael J. McKenzie,Jér?me Lacour,Garth A. Jones Org. Biomol. Chem. 2016 14 4220
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Philip C. Bulman Page,Christopher J. Bartlett,Yohan Chan,Steven M. Allin,Michael J. McKenzie,Jér?me Lacour,Garth A. Jones Org. Biomol. Chem. 2016 14 4220
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4. Conformational behaviour of medium-sized rings. Part 10. Dithiosalicylides and trithiosalicylidesG. Bruce Guise,W. David Ollis,Judith A. Peacock,Julia Stephanidou Stephanatou,J. Fraser Stoddart J. Chem. Soc. Perkin Trans. 1 1982 1637
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5. Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenesPeter H. Gore,Stewart Thorburn,David J. Weyell J. Chem. Soc. Perkin Trans. 1 1973 2940
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